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Compound of Interest

Compound Name: Antimony tribromide

Cat. No.: B1630486

Technical Support Center: Antimony Tribromide
(SbBr3)

This technical support center provides researchers, scientists, and drug development
professionals with essential information for handling and storing hygroscopic Antimony
tribromide (SbBrs).

Frequently Asked Questions (FAQSs)

Q1: What is Antimony tribromide and why is it considered hygroscopic?

Antimony tribromide (SbBr3) is a yellow crystalline solid.[1] It is highly hygroscopic, meaning
it readily absorbs moisture from the atmosphere. This property is due to the strong affinity of
the antimony center for water molecules. When exposed to moist air, it will deliquesce,
meaning it will absorb enough water to turn into a liquid solution.[1]

Q2: What happens when Antimony tribromide is exposed to water?

Antimony tribromide reacts with water in a process called hydrolysis. This reaction
decomposes the compound to form antimony trioxide (Sb203) and hydrobromic acid (HBr).[1]
This decomposition will compromise the integrity of the reagent and can significantly impact
experimental results.

Q3: What are the primary safety concerns when working with Antimony tribromide?
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Antimony tribromide is a corrosive and toxic substance.[1] Contact can cause severe irritation
and burns to the skin and eyes. Inhalation of dust can irritate the respiratory tract. It is crucial to
handle this compound with appropriate personal protective equipment (PPE) in a well-
ventilated area, preferably a fume hood.

Q4: How should | properly store Antimony tribromide?

To prevent moisture absorption and decomposition, Antimony tribromide should be stored in
a tightly sealed, waterproof container. The container should be placed in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong bases and oxidizing agents.
For long-term storage, storing the container inside a desiccator or a glovebox with an inert
atmosphere (e.g., nitrogen or argon) is highly recommended.

Q5: Can | use Antimony tribromide that has been exposed to air?

It is strongly advised against using Antimony tribromide that has been visibly exposed to air,
especially if it appears clumpy, discolored, or has started to liquefy. The presence of moisture
indicates that the compound has at least partially decomposed, which will introduce impurities
and affect the stoichiometry of your reactions.

Troubleshooting Guide
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Problem

Possible Cause

Solution

Low or no yield in a reaction

where SbBrs is a catalyst (e.g.,

Friedel-Crafts acylation).

The SbBrs catalyst has been

deactivated by moisture.[2]

Ensure all reagents, solvents,
and glassware are rigorously
dried before use. Handle
SbBrs under an inert
atmosphere (glovebox or
Schlenk line). Use a freshly
opened bottle of SbBr3 or a
properly stored one. Consider
increasing the catalyst loading
to compensate for minor
deactivation, but be aware this

may lead to side reactions.[2]

Inconsistent experimental

results between batches.

The hygroscopic nature of
SbBrs is leading to variable
amounts of active reagent

being used.

Standardize the handling and
storage protocol for SbBrs
across all experiments. Weigh
the compound quickly in a dry
environment or preferably

inside a glovebox.

The Antimony tribromide
powder is clumpy or has a
hardened surface.

The reagent has absorbed

atmospheric moisture.

Do not use the clumpy
material. If only the surface is
affected, it might be possible to
carefully remove the top layer
inside a glovebox, but this is
not ideal. It is best to use a

fresh, unopened container.

Formation of a white
precipitate (antimony trioxide)

in the reaction mixture.

The SbBrs has reacted with
residual water in the solvent or

on the glassware.

Thoroughly dry all solvents
and glassware before the
reaction. Flame-dry glassware
under vacuum or oven-dry it
overnight and cool under an

inert atmosphere.

Corrosion of metal spatulas or

other equipment.

Antimony tribromide is

corrosive, and its hydrolysis

Use spatulas and other

equipment made of corrosion-
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product, hydrobromic acid, is resistant materials such as

also highly corrosive. glass, ceramic, or PTFE.

Data Presentation

Physical and Chemical Properties of Antimony Tribromide

Property Value

Molecular Formula SbBrs

Molar Mass 361.47 g/mol
Appearance Yellow crystalline solid
Melting Point 96.6 °C

Boiling Point 288 °C

Density 4.35 g/cm?3
Hygroscopicity Deliquescent

Solubilit Reacts with water. Soluble in hydrobromic acid,
olubili
Y carbon disulfide, acetone, and alcohols.

Deliquescence Relative Humidity (DRH) of Various Salts at Room Temperature

While specific quantitative data for the deliquescence of Antimony tribromide is not readily
available in the searched literature, the table below provides context by showing the DRH for
other common salts. Lower DRH values indicate a greater tendency to absorb moisture from
the air. Given that SbBrs is described as deliquescent, its DRH is likely to be in a range where it
will readily absorb moisture under typical laboratory ambient conditions.
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Deliquescence Relative Humidity (DRH) at

Compound
~298 K (%)

Calcium Chloride (CaClz2) ~32

Lithium Chloride (LiCl) ~11

Magnesium Chloride (MgClz) ~33

Sodium Chloride (NacCl) ~75

Potassium Carbonate (K2COs3) ~44

Antimony Tribromide (SbBr3) Qualitatively described as deliquescent

Experimental Protocols

Detailed Methodology for Friedel-Crafts Acylation of Anisole using Antimony Tribromide as a
Catalyst

This protocol describes a representative procedure for using Antimony tribromide as a Lewis
acid catalyst. All operations should be performed under a dry, inert atmosphere (e.g., in a
glovebox or using a Schlenk line) due to the hygroscopic nature of SbBrs.

Materials:

Anhydrous Antimony tribromide (SbBrs)
e Anhydrous Anisole

¢ Anhydrous Acetyl chloride

e Anhydrous Dichloromethane (DCM)

» Deionized water

» Saturated sodium bicarbonate solution

¢ Anhydrous magnesium sulfate (MgSOQOa)
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Procedure:

o Glassware Preparation: All glassware (a round-bottom flask with a magnetic stir bar, a
dropping funnel, and a condenser) must be thoroughly dried in an oven at 120°C overnight
and cooled under a stream of dry nitrogen or argon.

e Reaction Setup: Assemble the glassware under a positive pressure of inert gas.
o Reagent Addition:

o In a glovebox, weigh 1.1 equivalents of anhydrous Antimony tribromide into the round-
bottom flask.

o Qutside the glovebox (using Schlenk techniques), add anhydrous DCM to the flask to
dissolve the SbBrs.

o Add 1.0 equivalent of anhydrous anisole to the flask.
o Cool the mixture to 0°C using an ice bath.

o Slowly add 1.05 equivalents of anhydrous acetyl chloride dropwise from the dropping
funnel over 30 minutes with vigorous stirring.

» Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

o Work-up:

o Upon completion, carefully and slowly quench the reaction by pouring the mixture over
crushed ice.

o Separate the organic layer and wash it sequentially with deionized water and a saturated
sodium bicarbonate solution.

o Dry the organic layer over anhydrous magnesium sulfate.
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o Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

o Purification: Purify the crude product by column chromatography on silica gel to obtain the
desired acylated product.

Mandatory Visualization
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Caption: Logical workflow for handling and storing hygroscopic Antimony tribromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to handle and store hygroscopic Antimony
tribromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630486#how-to-handle-and-store-hygroscopic-
antimony-tribromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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